6-[2-(cyclohex-1-en-1-yl)ethyl]-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[2-(cyclohexen-1-yl)ethyl]-4-(3-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C21H25N3O2/c1-14-6-5-9-16(12-14)19-18-17(22-21(26)23-19)13-24(20(18)25)11-10-15-7-3-2-4-8-15/h5-7,9,12,19H,2-4,8,10-11,13H2,1H3,(H2,22,23,26)
• InChI Key: OESNAOLHBUYYOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2C3=C(CN(C3=O)CCC4=CCCCC4)NC(=O)N2
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

6-[2-(cyclohex-1-en-1-yl)ethyl]-4-(3-methylphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C21H25N3O2 and its molecular weight is 351.45. The purity is usually 95%.
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Scientific Research Applications

Electron Transport Layer for Polymer Solar Cells

A novel alcohol-soluble n-type conjugated polyelectrolyte, leveraging the electron-deficient nature of the diketopyrrolopyrrole (DPP) backbone, has been synthesized for application as an electron transport layer in inverted polymer solar cells, aiming to enhance power conversion efficiency through improved electron extraction and reduced exciton recombination (Hu et al., 2015).

Novel Synthesis of Pyrimidine Derivatives

Researchers have developed new pyrimidine derivatives through enamine alkylation and dehydrating condensation reactions, demonstrating their potential in oxidizing amines and alcohols under specific conditions, suggesting applications in chemical synthesis and organic transformations (Mitsumoto & Nitta, 2004).

Regioselective Synthesis of Heterocycles

The study presents a regioselective synthesis approach for pyrimidine annelated heterocycles, demonstrating a methodology that could be pivotal for the development of new pharmacological agents or materials with unique electronic properties (Majumdar et al., 2001).

Non-Fullerene Electron Acceptor for Organic Solar Cells

An H-shaped, small molecular non-fullerene electron acceptor, using diketopyrrolopyrrole as terminal functionalities, has been designed, synthesized, and characterized for organic solar cells, exhibiting high optical absorption coefficient, good solubility, thermal stability, and promising optoelectronic properties, alongside high electron mobility, highlighting its efficacy in achieving an encouraging efficiency (Gupta et al., 2017).